Cas no 207800-50-8 (1,5-Diethyl 1,5-naphthalenedicarboxylate)

• Product Name: 1,5-Diethyl 1,5-naphthalenedicarboxylate
• CAS No: 207800-50-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 2736901
• PubChem ID: 19918777
• Update Time: 2025-04-21

1,5-Diethyl 1,5-naphthalenedicarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID201276737
• 207800-50-8
• SCHEMBL9150759
• 1,5-Diethyl 1,5-naphthalenedicarboxylate

• Inchi： 1S/C16H16O4/c1-3-19-15(17)13-9-5-8-12-11(13)7-6-10-14(12)16(18)20-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： KOQRDRPMKDCBJF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C2C(C(=O)OCC)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų